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Compound of Interest

Compound Name: 2-Hydroxyestrone-d4

Cat. No.: B030284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

stability, and analytical applications of 2-Hydroxyestrone-d4 (Catecholestrone-d4). This

deuterated analog of the endogenous estrogen metabolite 2-hydroxyestrone is a critical tool in

biomedical research, particularly in mass spectrometry-based quantitative analysis.

Physicochemical Properties
2-Hydroxyestrone-d4 is a stable isotope-labeled version of 2-hydroxyestrone, a major

metabolite of estrone and estradiol.[1] The incorporation of four deuterium atoms results in a

mass shift that allows it to be distinguished from its unlabeled counterpart in mass

spectrometry, making it an ideal internal standard.[2][3] While extensive experimental data for

the deuterated form is not readily available, its physicochemical properties are expected to be

very similar to the unlabeled 2-hydroxyestrone.

Table 1: Physicochemical Properties of 2-Hydroxyestrone and 2-Hydroxyestrone-d4

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b030284?utm_src=pdf-interest
https://www.benchchem.com/product/b030284?utm_src=pdf-body
https://www.benchchem.com/product/b030284?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Hydroxyestrone
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562592/
https://pubmed.ncbi.nlm.nih.gov/2281512/
https://www.benchchem.com/product/b030284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 2-Hydroxyestrone 2-Hydroxyestrone-d4

Synonyms

2-OHE1, Catecholestrone, 2,3-

Dihydroxyestra-1,3,5(10)-trien-

17-one

2-Hydroxy Estrone-d4,

Catecholestrone-d4, 2-

Hydroxyestrone-1,4,16,16-d4

Molecular Formula C₁₈H₂₂O₃ C₁₈H₁₈D₄O₃

Molecular Weight 286.37 g/mol [1] 290.40 g/mol [3]

CAS Number 362-06-1[1] 81586-97-2[4]

Melting Point >175°C (decomposition)[5]

Not experimentally determined,

but expected to be similar to

the unlabeled compound.

pKa

Not experimentally determined.

The pKa of the structurally

similar estrone is 10.77.[6]

Not experimentally determined,

but expected to be very similar

to the unlabeled compound.

Solubility

Soluble in DMF (~30 mg/ml),

DMSO (~30 mg/ml), and

Ethanol (~30 mg/ml). Sparingly

soluble in aqueous buffers.[7]

Expected to have similar

solubility to the unlabeled

compound.

Appearance Crystalline solid Crystalline solid

Isotopic Enrichment Not Applicable ≥98 atom % D

Note: Properties for 2-Hydroxyestrone-d4 are based on supplier specifications and theoretical

considerations where experimental data is unavailable.

Synthesis and Purification
The synthesis of deuterated steroids like 2-Hydroxyestrone-d4 typically involves isotope

exchange reactions on the parent steroid molecule. While specific, detailed protocols for the

synthesis of 2-Hydroxyestrone-d4 are often proprietary, the general approach involves the

use of deuterium sources under conditions that facilitate the exchange of hydrogen for

deuterium at specific positions.
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A common method for deuteration of steroids is through acid- or base-catalyzed exchange

reactions in a deuterated solvent, such as D₂O or deuterated acids. For instance, irradiation of

estrone in trifluoroacetic acid-d (CF₃COOD) in a microwave oven has been shown to be an

efficient method for producing deuterated estrone.[8] Similar principles would be applied to

introduce deuterium at the 1, 4, 16, and 16 positions of 2-hydroxyestrone.

Experimental Workflow: General Synthesis and Purification of Deuterated Steroids
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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